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Compound of Interest

Compound Name: 2-Amino-5-bromo-3-nitropyridine

Cat. No.: B172296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-5-bromo-3-nitropyridine is a versatile organic compound that serves as a critical

building block in the synthesis of a variety of functional materials and pharmaceutical

intermediates. Its unique molecular structure, featuring amino, bromo, and nitro functional

groups on a pyridine ring, imparts specific reactivity that is leveraged in the development of

advanced materials with tailored electronic and optical properties.[1] While its primary role is

often as a precursor, the inherent properties of the pyridine ring system make it a compound of

interest for applications in nonlinear optics and polymer science.

These application notes provide an overview of the synthesis of 2-Amino-5-bromo-3-
nitropyridine, its physical and chemical properties, and its application as a precursor for

functional materials. A detailed case study on the closely related compound, 2-amino-5-

nitropyridinium bromide (2A5NPBr), is presented to illustrate the potential of this class of

materials in the field of nonlinear optics.

Physicochemical Properties of 2-Amino-5-bromo-3-
nitropyridine
A summary of the key physicochemical properties of 2-Amino-5-bromo-3-nitropyridine is

presented in the table below.
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Property Value Reference

Molecular Formula C₅H₄BrN₃O₂ [2]

Molecular Weight 218.01 g/mol [2]

CAS Number 6945-68-2 [2]

Appearance
Yellow to light-brown

crystalline powder

Melting Point 205-208 °C

IUPAC Name 5-bromo-3-nitropyridin-2-amine [2]

Synthesis of 2-Amino-5-bromo-3-nitropyridine
2-Amino-5-bromo-3-nitropyridine is typically synthesized via the electrophilic nitration of 2-

amino-5-bromopyridine.[3] The following protocol is a general method for its preparation.[4]

Experimental Protocol: Synthesis of 2-Amino-5-bromo-
3-nitropyridine
Materials:

2-Amino-5-bromopyridine

Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃)

10% aqueous Sodium Hydroxide (NaOH) solution

Ice

Water

Procedure:
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In a reaction vessel, carefully add 2-amino-5-bromopyridine (0.020 mol) to pre-cooled

concentrated sulfuric acid at 0 °C. Maintain the temperature of the reaction mixture between

0-5 °C.

Slowly add concentrated nitric acid (1.09 mL, 0.024 mol) dropwise to the stirring solution.

Control the rate of addition to ensure the reaction temperature remains between 0-5 °C.

After the addition is complete, continue stirring the reaction mixture at 0-5 °C for 1 hour.

Allow the reaction mixture to slowly warm to room temperature and continue stirring

overnight.

Pour the reaction mixture over crushed ice.

Adjust the pH of the solution to 7-8 using a 10% aqueous sodium hydroxide solution.

Collect the resulting precipitate by filtration.

Wash the precipitate with cold water.

Dry the purified 2-amino-5-bromo-3-nitropyridine product under vacuum at 60 °C

overnight.

2-Amino-5-bromopyridine

Reaction Mixture
(0-5 °C, 1 hr)

Concentrated H₂SO₄

(0 °C)

Concentrated HNO₃
Dropwise

Stir Overnight
(Room Temperature) Quench with Ice Neutralize with NaOH (pH 7-8) Filter and Wash Dry under Vacuum (60 °C) 2-Amino-5-bromo-3-nitropyridine

Click to download full resolution via product page
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Synthesis of 2-Amino-5-bromo-3-nitropyridine.

Applications in Materials Science
As a Precursor for Functional Materials
2-Amino-5-bromo-3-nitropyridine is a valuable intermediate in the synthesis of more complex

molecules with applications in materials science and pharmaceuticals. It is notably used in the

preparation of azaquinoxalinedione and 2,3-diaminopyridine. The presence of multiple reaction

sites allows for further functionalization to create novel organic materials.

Polymer Films
There is mention of 2-Amino-5-bromo-3-nitropyridine being used as a polymer film that acts

as an electron acceptor in an electron transfer chain.[5] However, detailed experimental

protocols for the fabrication and characterization of these polymer films are not readily available

in the public domain. This suggests a potential area for further research and development.

Case Study: 2-Amino-5-nitropyridinium Bromide
(2A5NPBr) for Nonlinear Optical (NLO) Applications
To illustrate the utility of the aminonitropyridine scaffold in materials science, this section details

the synthesis and characterization of 2-amino-5-nitropyridinium bromide (2A5NPBr), a semi-

organic nonlinear optical (NLO) material derived from the related compound 2-amino-5-

nitropyridine.[6] NLO materials are crucial for applications in optical switching, frequency

conversion, and optical data storage.

Synthesis and Crystal Growth of 2A5NPBr
Single crystals of 2A5NPBr are grown by the slow evaporation solution technique (SEST).[6]

Experimental Protocol: Synthesis and Crystal Growth of 2A5NPBr

Materials:

2-Amino-5-nitropyridine

Hydrobromic Acid (HBr)
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Deionized water

Beakers

Magnetic stirrer

Crystallization dishes

Procedure:

Dissolve 2-amino-5-nitropyridine in deionized water.

Slowly add an equimolar amount of hydrobromic acid to the solution while stirring.

Continue stirring the solution for 2 hours to ensure a complete reaction.

Filter the resulting solution to remove any impurities.

Transfer the saturated solution to a crystallization dish.

Cover the dish with a perforated lid to allow for slow evaporation of the solvent at room

temperature.

Monitor the crystallization process over a period of approximately 60 days to obtain single

crystals of 2A5NPBr.

2-Amino-5-nitropyridine
in Deionized Water

Stir for 2 hours

Hydrobromic Acid (HBr) Equimolar

Filter Solution Slow Evaporation
(Room Temperature, ~60 days) 2A5NPBr Single Crystals

Click to download full resolution via product page

Synthesis and crystal growth of 2A5NPBr.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b172296?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Properties of 2A5NPBr Single Crystals
The grown 2A5NPBr single crystals exhibit properties that make them suitable for NLO

applications.

Property Value Reference

Crystal System Monoclinic [6]

Space Group P2₁/a [6]

UV-Vis-NIR Cut-off

Wavelength
404 nm [6]

Optical Transmittance
Good transparency in the

visible and NIR region
[6]

Photoconductivity
Positive photoconductive

nature
[6]

Third-Order Nonlinear Optical Properties of 2A5NPBr
The third-order NLO properties of 2A5NPBr were investigated using the Z-scan technique with

a He-Ne laser at a wavelength of 632.8 nm.[6]

Experimental Protocol: Z-scan Measurement

The Z-scan technique is a single-beam method used to measure the sign and magnitude of the

nonlinear refractive index (n₂) and the nonlinear absorption coefficient (β).

Setup:

A laser source (e.g., He-Ne laser, 632.8 nm).

A focusing lens.

A sample holder mounted on a translation stage that moves along the z-axis (the direction of

laser propagation).

An aperture placed in the far-field.
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A photodetector.

Procedure:

Closed-aperture Z-scan (for n₂):

The sample is translated along the z-axis through the focal point of the laser beam.

The intensity of the transmitted light passing through the aperture is measured by the

photodetector as a function of the sample's position (z).

A plot of the normalized transmittance versus z will show a peak-valley or valley-peak

curve, from which the sign and magnitude of n₂ can be determined.

Open-aperture Z-scan (for β):

The aperture is removed, and the entire transmitted beam is collected by the

photodetector.

The sample is again translated along the z-axis.

The normalized transmittance as a function of z will show a dip for two-photon absorption

or a peak for saturable absorption, allowing for the calculation of β.
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Experimental Setup

Closed-Aperture

Open-Aperture

Laser Source Focusing Lens Sample on
Translation Stage Aperture

Measure Transmittance
vs. z-position

Remove Aperture

Photodetector

Analyze Peak-Valley Curve
to determine n₂

Measure Transmittance
vs. z-position

Analyze Transmittance Curve
to determine β

Click to download full resolution via product page

Experimental workflow for the Z-scan technique.

Quantitative NLO Data for 2A5NPBr

The Z-scan measurements yielded the following third-order NLO properties for 2A5NPBr:

Parameter Value Reference

Nonlinear Refractive Index (n₂) -7.29 x 10⁻¹² m/W [6]

Nonlinear Absorption

Coefficient (β)
- [6]

Third-order NLO Susceptibility

(χ⁽³⁾)
4.40 x 10⁻⁴ esu [6]

The negative sign of the nonlinear refractive index indicates a self-defocusing effect.[6]
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Conclusion
2-Amino-5-bromo-3-nitropyridine is a key synthetic intermediate with significant potential in

materials science. While direct applications are still emerging, its utility as a precursor for

functional materials is well-established. The detailed study of the related compound, 2-amino-5-

nitropyridinium bromide, highlights the promise of the aminonitropyridine framework in

developing materials with significant nonlinear optical properties. Further research into the

incorporation of 2-Amino-5-bromo-3-nitropyridine into polymers and other material matrices

could lead to the development of novel materials for a range of electronic and photonic

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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